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Compound of Interest

Compound Name: 3-Butyn-1-OL

Cat. No.: B147353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

3-Butyn-1-ol is a crucial building block in the synthesis of various organic compounds, most

notably as a key intermediate in the production of the antihistamine Fexofenadine.[1] Its unique

structure, featuring both a terminal alkyne and a primary alcohol, allows for diverse chemical

modifications. This guide provides a comparative analysis of the primary synthetic routes to 3-
Butyn-1-ol, offering experimental data and detailed protocols to aid researchers in selecting

the most suitable method for their needs.

Comparison of Synthetic Routes
The most prevalent methods for synthesizing 3-Butyn-1-ol involve the reaction of an acetylide

anion with ethylene oxide. The primary variations lie in the choice of the counter-ion (e.g.,

lithium, sodium, or magnesium halide) and the reaction solvent.
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Experimental Protocols
Route 1: Synthesis via Ethynyl Grignard Reagent and
Ethylene Oxide
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This one-pot synthesis method offers a good yield and relatively straightforward operation.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b147353?utm_src=pdf-body-img
https://www.benchchem.com/product/b147353?utm_src=pdf-custom-synthesis
https://www.guidechem.com/question/what-is-the-synthesis-and-appl-id129008.html
https://www.tandfonline.com/doi/pdf/10.1080/00304940609356437
https://www.researchgate.net/publication/261585006_A_Practical_Synthesis_of_3-Butyn-1-ol
https://www.tandfonline.com/doi/abs/10.1080/00397917608065597
https://www.benchchem.com/product/b147353#comparing-synthetic-routes-for-3-butyn-1-ol-production
https://www.benchchem.com/product/b147353#comparing-synthetic-routes-for-3-butyn-1-ol-production
https://www.benchchem.com/product/b147353#comparing-synthetic-routes-for-3-butyn-1-ol-production
https://www.benchchem.com/product/b147353#comparing-synthetic-routes-for-3-butyn-1-ol-production
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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